Cas no 887338-40-1 (3-Bromo-7-methyl-1-(p-toluenesulfonyl)indole)

• Product Name: 3-Bromo-7-methyl-1-(p-toluenesulfonyl)indole
• CAS No: 887338-40-1
• MF: C₁₆H₁₄BrNO₂S
• MW: 364.256862163544
• MDL: MFCD22205878
• CID: 1057114
• PubChem ID: 57616263
• Update Time: 2025-09-23

3-Bromo-7-methyl-1-(p-toluenesulfonyl)indole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-methyl-1-(p-toluenesulfonyl)indole
• 3-bromo-7-methyl-1-[(4-methylphenyl)sulfonyl]-1H-Indole
• 3-bromo-7-methyl-1-tosyl-1H-indole
• MFCD22205878
• 3-bromo-7-methyl-1-(4-methylbenzenesulfonyl)-1H-indole
• AC7116
• SCHEMBL13257967
• FT-0745427
• A915024
• 887338-40-1
• 3-bromo-7-methyl-1-(4-methylphenyl)sulfonylindole
• SY019768
• AKOS027257046
• DA-18995

• MDL： MFCD22205878
• Inchi： 1S/C16H14BrNO2S/c1-11-6-8-13(9-7-11)21(19,20)18-10-15(17)14-5-3-4-12(2)16(14)18/h3-10H,1-2H3
• InChI Key： DVIYUHTVTCSRJG-UHFFFAOYSA-N
• SMILES： BrC1=CN(C2=C(C)C=CC=C21)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 362.99300
• Monoisotopic Mass: 362.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 47.45000
• LogP: 5.33840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides